81-15-2

Musk xylene

In Stock

• CAS RN:
• 81-15-2

• Formula:
• C12H15N3O6

• InChI:
• InChI=1S/C12H15N3O6/c1-6-9(13(16)17)7(2)11(15(20)21)8(12(3,4)5)10(6)14(18)19/h1-5H3

• InChIKey:
• XMWRWTSZNLOZFN-UHFFFAOYSA-N

• Musk xylene is a C-nitro compound that is m-xylene bearing three nitro substituents at positions 2, 4 and 6 as well as a tert-butyl group at position 5. It has a role as an explosive, a fragrance and a carcinogenic agent. It derives from a 1,3,5-trinitrobenzene and a m-xylene.
  5-tert-Butyl-2,4,6-trinitro-m-xylene is a white to light-colored crystalline solid. It is insoluble in water and denser than water. Hence sinks in water. Contact may irritate skin, eyes, and mucous membranes. May be toxic by ingestion. Used to make other chemicals.

1-(3-Methoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine

• CAS RN:
• 5881-15-2

• Formula:
• C22H30N2O4

• InChI:
• InChI=1S/C22H30N2O4/c1-25-19-7-5-6-17(14-19)15-23-10-12-24(13-11-23)16-18-8-9-20(26-2)22(28-4)21(18)27-3/h5-9,14H,10-13,15-16H2,1-4H3

• InChIKey:
• DDTVSTRQTPHCQM-UHFFFAOYSA-N

• 1-(3-Methoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine is a useful research compound. Its molecular formula is C22H30N2O4 and its molecular weight is 386.5 g/mol. The purity is usually 95%.

Curium-244

In Stock

• CAS RN:
• 13981-15-2

• Formula:
• Cm

• InChI:
• InChI=1S/Cm/i1-3

• InChIKey:
• NIWWFAAXEMMFMS-OIOBTWANSA-N

• Curium-244, also known as Curium-244, is a useful research compound. Its molecular formula is Cm and its molecular weight is 244.06275 g/mol. The purity is usually 95%.

2-amino-5-oxo-4-(3-thienyl)-5,6-dihydro-4H-pyrano[3,2-c]quinoline-3-carbonitrile

• CAS RN:
• 330181-15-2

• Formula:
• C17H11N3O2S

• InChI:
• InChI=1S/C17H11N3O2S/c18-7-11-13(9-5-6-23-8-9)14-15(22-16(11)19)10-3-1-2-4-12(10)20-17(14)21/h1-6,8,13H,19H2,(H,20,21)

• InChIKey:
• MTPLAKVYWSDDMG-UHFFFAOYSA-N

• 2-amino-5-oxo-4-(3-thienyl)-5,6-dihydro-4H-pyrano[3,2-c]quinoline-3-carbonitrile is a useful research compound. Its molecular formula is C17H11N3O2S and its molecular weight is 321.4g/mol. The purity is usually 95%.

7-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-3-methyl-8-(m-tolylamino)-1H-purine-2,6(3H,7H)-dione

In Stock

• CAS RN:
• 505081-15-2

• Formula:
• C23H25N5O5

• InChI:
• InChI=1S/C23H25N5O5/c1-14-5-4-6-15(11-14)24-22-25-20-19(21(30)26-23(31)27(20)2)28(22)12-16(29)13-33-18-9-7-17(32-3)8-10-18/h4-11,16,29H,12-13H2,1-3H3,(H,24,25)(H,26,30,31)

• InChIKey:
• YTZHOACUHGFTPL-UHFFFAOYSA-N

• 7-(2-hydroxy-3-(4-methoxyphenoxy)propyl)-3-methyl-8-(m-tolylamino)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C23H25N5O5 and its molecular weight is 451.483. The purity is usually 95%.

N-{4-[5-(3-fluorophenyl)-1-(4-methoxybenzenesulfonyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide

In Stock

• CAS RN:
• 851781-15-2

• Formula:
• C23H22FN3O5S2

• InChI:
• InChI=1S/C23H22FN3O5S2/c1-32-20-10-12-21(13-11-20)34(30,31)27-23(17-4-3-5-18(24)14-17)15-22(25-27)16-6-8-19(9-7-16)26-33(2,28)29/h3-14,23,26H,15H2,1-2H3

• InChIKey:
• IFUNMZOGBPPIMT-UHFFFAOYSA-N

• N-{4-[5-(3-fluorophenyl)-1-(4-methoxybenzenesulfonyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide is a useful research compound. Its molecular formula is C23H22FN3O5S2 and its molecular weight is 503.56. The purity is usually 95%.

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[1-(2-methoxyphenyl)imidazol-2-yl]sulfanylacetamide

In Stock

• CAS RN:
• 893381-15-2

• Formula:
• C20H19N3O4S

• InChI:
• InChI=1S/C20H19N3O4S/c1-25-16-5-3-2-4-15(16)23-9-8-21-20(23)28-13-19(24)22-14-6-7-17-18(12-14)27-11-10-26-17/h2-9,12H,10-11,13H2,1H3,(H,22,24)

• InChIKey:
• FBHGEABIJBEVHS-UHFFFAOYSA-N

• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[1-(2-methoxyphenyl)imidazol-2-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C20H19N3O4S and its molecular weight is 397.45. The purity is usually 95%.

3'-Fluoro-3-(4-thiomethylphenyl)propiophenone

In Stock

• CAS RN:
• 898781-15-2

• Formula:
• C16H15FOS

• InChI:
• InChI=1S/C16H15FOS/c1-19-15-8-5-12(6-9-15)7-10-16(18)13-3-2-4-14(17)11-13/h2-6,8-9,11H,7,10H2,1H3

• InChIKey:
• PZNBEZXOWBIJJR-UHFFFAOYSA-N

• 3'-Fluoro-3-(4-thiomethylphenyl)propiophenone is a useful research compound. Its molecular formula is C16H15FOS and its molecular weight is 274.4 g/mol. The purity is usually 95%.

N1-(tert-butyl)-N2-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)oxalamide

In Stock

• CAS RN:
• 953181-15-2

• Formula:
• C17H27N3O3

• InChI:
• InChI=1S/C17H27N3O3/c1-17(2,3)19-16(22)15(21)18-11-13-6-8-20(9-7-13)12-14-5-4-10-23-14/h4-5,10,13H,6-9,11-12H2,1-3H3,(H,18,21)(H,19,22)

• InChIKey:
• VUZSDLNYJHQOIP-UHFFFAOYSA-N

• N1-(tert-butyl)-N2-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C17H27N3O3 and its molecular weight is 321.421. The purity is usually 95%.

N-(2,5-Diethylphenyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 2023681-15-2

• Formula:
• C13H17NO

• InChI:
• InChI=1S/C13H17NO/c1-4-10-7-8-11(5-2)12(9-10)14-13(15)6-3/h6-9H,3-5H2,1-2H3,(H,14,15)

• InChIKey:
• PBTFTUOWNSCKEZ-UHFFFAOYSA-N

• N-(2,5-Diethylphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C13H17NO and its molecular weight is 203.285. The purity is usually 95%.

2-Amino-1-(3-methoxyazetidin-1-yl)propan-1-one

In Stock

• CAS RN:
• 1849181-15-2

• Formula:
• C7H14N2O2

• InChI:
• InChI=1S/C7H14N2O2/c1-5(8)7(10)9-3-6(4-9)11-2/h5-6H,3-4,8H2,1-2H3

• InChIKey:
• NPEIUYSWJPLMSF-UHFFFAOYSA-N

• 2-Amino-1-(3-methoxyazetidin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C7H14N2O2 and its molecular weight is 158.2 g/mol. The purity is usually 95%.